4-cyclopropaneamido-N-{2-[(furan-2-yl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H19N3O4/c22-16(19-9-10-20-18(24)15-2-1-11-25-15)12-5-7-14(8-6-12)21-17(23)13-3-4-13/h1-2,5-8,11,13H,3-4,9-10H2,(H,19,22)(H,20,24)(H,21,23)
• InChI Key: KHQFZIOZBHLNKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)C3=CC=CO3
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Benzamide is an amide derivative of benzoic acid, featuring an amide functional group (-CONH2) attached to a phenyl group. The compound you mentioned seems to be a complex structure that includes a furan ring, a benzamide group, and a cyclopropane ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the furan ring, the introduction of the benzamide group, and the incorporation of the cyclopropane ring. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and rings. The furan ring and the benzamide group would contribute to the compound’s aromaticity, while the cyclopropane ring would add some strain to the molecule due to its small ring size.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, the benzamide group, and the cyclopropane ring. The furan ring, being aromatic, might undergo electrophilic substitution reactions. The benzamide group could participate in various reactions involving the amide functional group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, aromaticity, and ring strain could affect its solubility, melting point, and other properties.

Scientific Research Applications

Antibacterial Activity

. . .

Antimicrobial Drugs

. .

Anti-inflammatory Agents

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Anti-bacterial Agents

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Calcium-channel Antagonists

, which are drugs that disrupt the movement of calcium through calcium channels, which are used in the management of two major types of disorders—hypertension and angina pectoris.

Antimalarial Agents

. Malaria is a life-threatening disease that’s typically transmitted through the bite of an infected Anopheles mosquito.

Mechanism of Action

Target of Action

Furan derivatives, which are part of the compound’s structure, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known to interact with various biological targets, leading to a range of therapeutic effects .

Biochemical Pathways

Furan derivatives are known to interact with a variety of biochemical pathways, leading to their diverse therapeutic effects .

Result of Action

Furan derivatives are known to have a wide range of therapeutic effects, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.